2-[(2-{1-[(1-cyclopropyl-1H-pyrrol-2-yl)carbonyl]-4-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine

• IUPAC Name: (1-cyclopropylpyrrol-2-yl)-[4-[1-(pyridin-2-ylmethyl)imidazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H25N5O/c28-22(20-5-3-12-27(20)19-6-7-19)25-13-8-17(9-14-25)21-24-11-15-26(21)16-18-4-1-2-10-23-18/h1-5,10-12,15,17,19H,6-9,13-14,16H2
• InChI Key: WWUXIWOVWKLGIU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=CC=C2C(=O)N3CCC(CC3)C4=NC=CN4CC5=CC=CC=N5
• Molecular Formula: C22H25N5O
• Molecular Weight: 375.5 g/mol

Description

2-[(2-{1-[(1-cyclopropyl-1H-pyrrol-2-yl)carbonyl]-4-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine is a useful research compound. Its molecular formula is C22H25N5O and its molecular weight is 375.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.20591044 g/mol and the complexity rating of the compound is 545. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

2-[(2-{1-[(1-cyclopropyl-1H-pyrrol-2-yl)carbonyl]-4-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine is associated with the synthesis of various heterocyclic compounds like pyrrolizidines and indolizidines, relevant in medicinal chemistry. These compounds can be synthesized from cyclopropenones, and they possess potential as cell-proliferation inhibitors and cell-cell adhesion inhibitors (Kondakal et al., 2012). Additionally, this chemical is involved in the synthesis of imidazo[1,2-a]pyridine derivatives, which are crucial in the development of various pharmaceuticals and natural products (Lei et al., 2016).

Pharmacological Research

Imidazo[1,2-a]pyridines, a structural component of this chemical, play a significant role in pharmacological research. They are key in developing enzyme inhibitors, receptor ligands, and anti-infectious agents (Enguehard-Gueiffier & Gueiffier, 2007). This chemical framework is utilized in creating novel therapeutic agents with applications in anticancer, antimicrobial, and antiviral treatments (Deep et al., 2016).

Applications in Analytical Chemistry

The imidazo[1,2-a]pyridine structure, a part of this compound, is used in developing fluorescence sensors. These sensors are significant for detecting small molecules and ions in various environments (Li et al., 2018).

Future Directions

Imidazole-containing compounds have become an important synthon in the development of new drugs. Given the broad range of biological activities exhibited by these compounds, there is significant potential for future research and development in this area.